N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H17N3OS2/c1-11-9-12(2)19(18-11)13(14-5-3-7-21-14)10-17-16(20)15-6-4-8-22-15/h3-9,13H,10H2,1-2H3,(H,17,20)
• InChI Key: JJRCVBKFYNLBIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C2=CC=CS2)C3=CC=CS3)C
• Molecular Formula: C16H17N3OS2
• Molecular Weight: 331.5 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H17N3OS2 and its molecular weight is 331.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Heterocyclic Synthesis : Research has explored the synthesis of heterocyclic compounds involving thiophene and pyrazole moieties. For instance, thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis to yield various derivatives, indicating the versatility of thiophene and pyrazole-based compounds in synthesizing complex heterocyclic structures (Mohareb et al., 2004).
• Crystal Structure Analysis : The crystal and molecular structures of certain thiophene and pyrazole derivatives have been elucidated, providing insights into their structural characteristics. Such analyses are crucial for understanding the compound's properties and potential interactions (Prabhuswamy et al., 2016).

Potential Biological Applications

• Antimicrobial Activity : Some studies have investigated the antimicrobial potential of compounds containing thiophene and pyrazole structures. For example, thiophenyl pyrazoles and isoxazoles have been synthesized and tested for their antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Sowmya et al., 2018).
• Antitumor Activity : The synthesis and characterization of novel compounds incorporating the thiophene moiety have demonstrated potent anti-tumor activities. This suggests that modifications of the thiophene and pyrazole core can lead to the development of effective anti-tumor agents (Gomha et al., 2016).

Chemical Properties and Synthesis Techniques

• Innovative Synthesis Methods : Research has also focused on developing new synthetic methods for creating thiophene and pyrazole derivatives. Such methodologies include green synthesis approaches, showcasing the evolving techniques in organic synthesis aimed at reducing environmental impact (Ahmed et al., 2018).